4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5

Specification

• CAS No.: 1020718-97-1
• Molecular Formula: C13H13N
• Molecular Weight: 188.285
• IUPAC Name: 2-methyl-4-(2,3,4,5,6-pentadeuteriophenyl)aniline
• Standard InChI: InChI=1S/C13H13N/c1-10-9-12(7-8-13(10)14)11-5-3-2-4-6-11/h2-9H,14H2,1H3/i2D,3D,4D,5D,6D
• Standard InChI Key: WAFBISYQIGCOQU-VIQYUKPQSA-N
• SMILES: CC1=C(C=CC(=C1)C2=CC=CC=C2)N

Introduction

Chemical Structure and Properties

4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 (CAS: 1020718-97-1) is a deuterated analog of 4-amino-3-methylbiphenyl where all five hydrogen atoms on the second phenyl ring are replaced with deuterium (²H or D) atoms. This strategic labeling with stable isotopes makes the compound valuable for use as an internal standard in analytical chemistry.

The compound has the following key physical and chemical properties:

Property	Value
CAS Number	1020718-97-1
Molecular Formula	C₁₃H₈D₅N
Molecular Weight	188.28 g/mol
IUPAC Name	2-methyl-4-(2,3,4,5,6-pentadeuteriophenyl)aniline
Synonyms	4-Phenyl-2-Methylaniline-d5; 4-AMino-3-Methylbiphenyl-d5; 2-Methyl-4-phenylaniline-d5; 3-Methyl-[1,1'-biphenyl-2',3',4',5',6'-d5]-4-amine
Physical Form	Crystals
Color	Off-white
Melting Point	38-39°C
Solubility	Soluble in Acetone, Benzene, Dichloromethane
Density	1.1±0.1 g/cm³
Boiling Point	312.1°C at 760 mmHg (for non-deuterated analog)

The non-deuterated parent compound (4-Amino-3-methylbiphenyl, CAS: 63019-98-7) has a molecular weight of 183.25 g/mol, demonstrating the mass difference contributed by the five deuterium atoms.

Structural Significance and Isotopic Labeling

The deuterium labeling of 4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 provides several advantages in analytical applications:

• The compound retains nearly identical chemical properties to its non-deuterated analog while possessing a distinct mass spectrum

• The presence of five deuterium atoms provides a mass shift of approximately +5 amu compared to the non-deuterated compound

• The strategic placement of deuterium atoms on the second phenyl ring maintains the reactivity of the amino group and methyl substituent

• The stability of the carbon-deuterium bond allows for reliable use in analytical methods

This specific pattern of deuteration makes the compound particularly valuable as an internal standard in mass spectrometry and other analytical techniques where isotope dilution methods are employed.

Applications and Uses

4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 serves several important functions in scientific research and analytical chemistry:

Analytical Standard

The primary application of this compound is as an isotopically labeled internal standard for the quantitative analysis of environmental pollutants, particularly for monitoring the non-deuterated 4-amino-3-methylbiphenyl, which is a potential environmental contaminant.

Environmental Monitoring

Stable isotope-labeled compounds like 4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 are used as environmental pollutant standards for the detection of aromatic amines in various matrices including:

• Air samples

• Water analysis

• Soil and sediment testing

• Food safety monitoring

Given the carcinogenic and mutagenic properties of aromatic amines like the parent compound, this deuterated analog serves as an important reference material in toxicological studies and research related to chemical carcinogenesis.

Metabolic Studies

The compound can be used in metabolic studies to track the biotransformation pathways of aromatic amines in biological systems, providing valuable insights into detoxification mechanisms.

Manufacturer/Supplier	Product Number	Package Size	Price (USD)
TRC	A615002	5 mg	$140.00
TRC	A615002	50 mg	$1,100.00
Medical Isotopes, Inc.	D3987	25 mg	$1,800.00
American Custom Chemicals Corporation	RDL0005210	5 mg	$756.25
American Custom Chemicals Corporation	RDL0005210	50 mg	$1,732.50

The compound is typically supplied with a purity of 95% atom D or higher and should be stored at -20°C for maximum stability.

Research Applications

Analytical Chemistry

In analytical chemistry, 4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 serves as an internal standard for quantitative analysis using techniques such as:

• Gas chromatography-mass spectrometry (GC-MS)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS)

• High-performance liquid chromatography (HPLC)

The deuterium labeling provides a mass shift that allows for accurate quantification of the non-labeled compound in complex matrices.

Environmental Monitoring

The compound is used in environmental monitoring programs to detect and quantify aromatic amines, which are industrial chemicals of concern due to their potential health effects. The stable isotope labeling allows for reliable quantification even in complex environmental samples.

Toxicological Studies

As aromatic amines have been associated with carcinogenic and mutagenic effects, the deuterated analog serves as a valuable tool in toxicological studies investigating mechanisms of toxicity, metabolic pathways, and structure-activity relationships.

Comparison with Related Compounds

4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 belongs to a family of related compounds with similar structures:

Compound	CAS Number	Molecular Formula	Notable Differences
4-Amino-3-methylbiphenyl	63019-98-7	C₁₃H₁₃N	Non-deuterated parent compound
2-Aminobiphenyl-2',3',4',5',6'-d5	64420-99-1	C₁₂H₆D₅N	Lacks the methyl group at position 3
4-Amino-3,2'-dimethylbiphenyl	13394-86-0	C₁₅H₁₇N	Contains additional methyl group
2-Aminobiphenyl	90-41-5	C₁₂H₁₁N	Positional isomer with amine at position 2

These related compounds share similar applications in analytical chemistry and toxicological research, with specific choices depending on the particular analytes of interest.

Future Research Directions

While 4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 is currently used primarily as an analytical standard, several potential research directions could expand its applications:

• Development of more sensitive analytical methods for detecting trace levels of aromatic amines in complex matrices

• Further investigation of structure-activity relationships in aromatic amine toxicology using deuterated analogs

• Application in biomonitoring studies to assess human exposure to aromatic amines

• Use in metabolomic studies to track biotransformation pathways

4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 is a valuable deuterated reference compound with significant applications in analytical chemistry, environmental monitoring, and toxicological research. Its strategic deuterium labeling provides distinct advantages for quantitative analysis while maintaining chemical behavior similar to the non-deuterated analog.

The compound's commercial availability from multiple suppliers facilitates its use in research and analytical laboratories. As analytical techniques continue to advance, the importance of well-characterized isotopically labeled standards like 4-Amino-3-methylbiphenyl-2',3',4',5',6'-d5 is likely to increase, particularly in environmental monitoring and toxicological studies.

Further research into the synthesis, properties, and applications of this compound may expand its utility in various scientific disciplines, particularly in the areas of environmental science and toxicology.